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Compound of Interest

2-Chloro-p-phenylenediamine
Compound Name:
sulfate

Cat. No.: B149832

Core Topic: A comprehensive examination of the chemical, toxicological, and analytical profile
of 2-Chloro-p-phenylenediamine sulfate.

Audience: This guide is intended for researchers, scientists, and drug development
professionals interested in the properties and potential biological effects of aromatic amines
used in consumer products.

Introduction

2-Chloro-p-phenylenediamine sulfate is an organic compound that presents as a light gray
or lavender powder.[1] It is a salt of 2-chloro-p-phenylenediamine, a derivative of p-
phenylenediamine.[1] This compound is primarily utilized as a precursor in oxidative hair dye
formulations, where it reacts with an oxidizing agent to form permanent hair color.[1] Due to its
widespread use in cosmetics and the potential for human exposure, a thorough understanding
of its toxicological profile and analytical determination is crucial.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Chloro-p-phenylenediamine sulfate is
presented in Table 1.
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Property Value Reference
Appearance Light gray or lavender powder [1]
Molecular Formula CeHoCIN204S [1]
Molecular Weight 240.66 g/mol [1]

CAS Number 61702-44-1 [2]

Melting Point 251-253 °C

Solubility Soluble in water and ethanol [1]

Mechanism of Action in Hair Dyes

2-Chloro-p-phenylenediamine sulfate functions as a primary intermediate in oxidative hair
dye systems. The process of hair dyeing with this compound involves a chemical reaction
initiated by an oxidizing agent, typically hydrogen peroxide, in an alkaline environment.
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Mechanism of action of 2-Chloro-p-phenylenediamine sulfate in oxidative hair dyeing.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.smolecule.com/products/s603196
https://www.smolecule.com/products/s603196
https://www.smolecule.com/products/s603196
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-p-phenylenediamine-sulfate
https://www.smolecule.com/products/s603196
https://www.benchchem.com/product/b149832?utm_src=pdf-body
https://www.benchchem.com/product/b149832?utm_src=pdf-body-img
https://www.benchchem.com/product/b149832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The alkaline agent swells the hair cuticle, allowing the small molecules of 2-Chloro-p-
phenylenediamine sulfate, the coupler, and hydrogen peroxide to penetrate into the hair
cortex. Inside the cortex, hydrogen peroxide oxidizes the 2-Chloro-p-phenylenediamine
sulfate to a reactive intermediate. This intermediate then reacts with coupler molecules to form
large, colored dye molecules that become trapped within the hair, resulting in a permanent
color change.

Toxicological Profile

The toxicological effects of 2-Chloro-p-phenylenediamine sulfate have been evaluated in
various studies, including assessments of acute and chronic toxicity, skin and eye irritation, and
sensitization potential.

Acute and Subchronic Oral Toxicity

Subchronic oral toxicity studies have been conducted on Fischer 344 rats and B6C3F1 mice.
The compound was incorporated into the feed at various concentrations.
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Dose
Species . Observation Reference
Concentration (%)

Rat (Male) 1.0 All animals died [3]

Rat (Female) 1.0 One animal died [3]

No deaths, 10.4%
Rat (Male) 0.3 depression in mean [3]

body weight gain

No deaths, 6.4%
Rat (Female) 0.3 depression in mean [3]

body weight gain

One animal died,
Mouse (Male) 1.0 3.8% depression in [3]

mean body weight

No deaths, 14.4%
Mouse (Female) 1.0 depression in mean [3]

body weight

No deaths, 16.1%
Mouse (Female) 0.3 depression in mean [3]

body weight

Dermal and Ocular Irritation

Studies on albino rabbits indicated that a 2.5% aqueous solution of 2-Chloro-p-
phenylenediamine produced at most, only mild conjunctival inflammation in the eye.[3] In a
patch test on both abraded and intact skin of albino rabbits, a 2.5% solution of the compound
showed no reaction.[3]

Skin Sensitization

2-Chloro-p-phenylenediamine was found to be a strong sensitizer in a maximization test
conducted on guinea pigs.[3]

Carcinogenicity
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A bioassay for the possible carcinogenicity of 2-Chloro-p-phenylenediamine sulfate was
conducted by the National Cancer Institute. Fischer 344 rats and B6C3F1 mice were
administered the compound in their feed for up to 107 weeks. The study concluded that there
was insufficient evidence to determine the carcinogenicity of 2-chloro-p-phenylenediamine
sulfate in either rats or mice under the conditions of the bioassay.[4]

Proposed Signaling Pathway for Toxicity

While the specific signaling pathways for 2-Chloro-p-phenylenediamine sulfate toxicity are
not extensively elucidated, studies on the closely related compound p-phenylenediamine (PPD)
provide a plausible model. The proposed pathway involves the generation of reactive oxygen
species (ROS), leading to oxidative stress and subsequent cellular damage and apoptosis.
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Proposed signaling pathway for 2-Chloro-p-phenylenediamine sulfate-induced toxicity.

Experimental Protocols
Subchronic Oral Toxicity Study (NTP Bioassay)
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This protocol is a summary of the methodology used in the National Toxicology Program
bioassay of 2-Chloro-p-phenylenediamine sulfate.

Acclimation Period

In-life Observations:
Body weight, food consumption,
clinical signs (daily)

Click to download full resolution via product page

Workflow for the NTP subchronic oral toxicity bioassay.

e Test Animals: Fischer 344 rats and B6C3F1 mice are typically used.

* Housing and Diet: Animals are housed in controlled environments with a standard diet,
except for the addition of the test compound.
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e Dose Preparation and Administration: 2-Chloro-p-phenylenediamine sulfate is mixed into
the feed at specified concentrations.

o Observations: Animals are observed daily for clinical signs of toxicity. Body weights and food
consumption are recorded weekly.

» Necropsy and Histopathology: At the end of the study period, all animals are subjected to a
complete gross necropsy. Tissues are collected, preserved, and examined microscopically.

Skin Sensitization: Maximization Test

The Magnusson and Kligman maximization test is a method to assess the potential of a
substance to cause skin sensitization.

e |nduction Phase:

o Intradermal injections of the test substance (with and without adjuvant) and adjuvant alone
are administered to the shaved dorsal skin of guinea pigs.

o One week later, the test substance in a suitable vehicle is applied topically to the same
area and covered with an occlusive dressing for 48 hours.

e Challenge Phase:

o Two weeks after the induction, the animals are challenged with a non-irritating
concentration of the test substance applied topically to a naive site.

o The challenge sites are observed for erythema and edema at 24, 48, and 72 hours after
patch removal.

Analytical Determination by HPLC

High-Performance Liquid Chromatography (HPLC) is a common method for the quantification
of 2-Chloro-p-phenylenediamine sulfate in cosmetic products.
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General workflow for the HPLC analysis of 2-Chloro-p-phenylenediamine sulfate.

o Sample Preparation: A known weight of the cosmetic product is extracted with a suitable
solvent, such as a methanol/water mixture. The extraction may be facilitated by sonication or
vortexing.

o Chromatographic Conditions:

(¢]

Column: A reversed-phase column (e.g., C18) is typically used.

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.qg.,

[¢]

ammonium acetate or formic acid) and an organic solvent (e.g., acetonitrile or methanol).

[¢]

Flow Rate: Typically 0.5-1.0 mL/min.

Detection: UV detection at a wavelength of approximately 240-290 nm or mass

[¢]

spectrometry for higher selectivity and sensitivity.

e Quantification: The concentration of 2-Chloro-p-phenylenediamine sulfate in the sample is
determined by comparing the peak area from the sample chromatogram to a calibration
curve generated from standards of known concentrations.

Conclusion

2-Chloro-p-phenylenediamine sulfate is a key ingredient in oxidative hair dyes with a well-
documented toxicological profile. While it is an effective hair colorant, it is also a potent skin
sensitizer. The available data suggest that under the current conditions of use, it is considered
safe; however, its potential for toxicity warrants careful handling and adherence to safety
guidelines. The proposed mechanism of toxicity, involving oxidative stress, provides a
framework for further investigation into the molecular effects of this compound. Standardized
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analytical methods, such as HPLC, are essential for monitoring its presence and concentration
in consumer products to ensure regulatory compliance and consumer safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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